Cas no 161373-33-7 (4-amino-6-chloro-3-Cinnolinecarboxamide)

• Product Name: 4-amino-6-chloro-3-Cinnolinecarboxamide
• CAS No: 161373-33-7
• MF: C₉H₇ClN₄O
• MW: 222.631079912186
• CID: 1107138
• PubChem ID: 2816495
• Update Time: 2025-04-20

4-amino-6-chloro-3-Cinnolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-chloro-3-Cinnolinecarboxamide
• BRD-K21167694-001-02-4
• HMS1526I08
• Maybridge4_001944
• SR-01000632967-1
• SCHEMBL14059566
• BRD-K21167694-001-01-6
• 4-amino-6-chlorocinnoline-3-carboxamide
• AO-476/14512076
• NCGC00177091-01
• 4-amino-6-chloro-cinnoline-3-carboxylic acid amide
• Oprea1_422920
• 161373-33-7
• CCG-43013

• Inchi： 1S/C9H7ClN4O/c10-4-1-2-6-5(3-4)7(11)8(9(12)15)14-13-6/h1-3H,(H2,11,13)(H2,12,15)
• InChI Key： XRIXXZBUGJIFFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(N)=O)N=N2)N

Computed Properties

• Exact Mass: 222.03101
• Monoisotopic Mass: 222.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.89